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Compound of Interest

Compound Name: 5-Methylpyridine-3-sulfonamide

Cat. No.: B1505339 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Pressing Need for Novel
Antibacterial Agents
The rise of antimicrobial resistance (AMR) poses a significant threat to global health,

necessitating the urgent discovery and development of new antibacterial agents.[1][2]

Sulfonamides, a class of synthetic antimicrobial drugs, have a long history in treating bacterial

infections.[3][4] Their mechanism of action typically involves the inhibition of folic acid synthesis

in bacteria, a pathway essential for their growth and replication.[3][4][5][6][7] This document

provides a detailed guide for the investigation of 5-Methylpyridine-3-sulfonamide, a specific

sulfonamide derivative, for its potential antibacterial properties.

Understanding 5-Methylpyridine-3-sulfonamide
Chemical Properties:

Property Value

Molecular Formula C6H8N2O2S[8]

Molecular Weight 172.21 g/mol [8]

CAS Number 938066-07-0[8]
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Postulated Mechanism of Action
It is hypothesized that 5-Methylpyridine-3-sulfonamide, like other sulfonamides, acts as a

competitive inhibitor of the enzyme dihydropteroate synthase (DHPS).[4][5] This enzyme is

crucial for the synthesis of dihydrofolic acid, a precursor to tetrahydrofolic acid, which is a vital

cofactor in the synthesis of nucleic acids (DNA and RNA).[7] By blocking this pathway, the

compound is expected to exhibit a bacteriostatic effect, inhibiting bacterial growth and

reproduction.[4][6]

Visualizing the Hypothesized Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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